2-(5-bromo-2-oxo-1,2-dihydropyridin-1-yl)-N-(cyanomethyl)-N-cyclopropylacetamide

• IUPAC Name: 2-(5-bromo-2-oxopyridin-1-yl)-N-(cyanomethyl)-N-cyclopropylacetamide
• InChI: InChI=1S/C12H12BrN3O2/c13-9-1-4-11(17)15(7-9)8-12(18)16(6-5-14)10-2-3-10/h1,4,7,10H,2-3,6,8H2
• InChI Key: ZWJKEHHTMMFDMD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC#N)C(=O)CN2C=C(C=CC2=O)Br
• Molecular Formula: C12H12BrN3O2
• Molecular Weight: 310.15 g/mol

Description

The compound “2-(5-bromo-2-oxo-1,2-dihydropyridin-1-yl)-N-(cyanomethyl)-N-cyclopropylacetamide” is likely to be a derivative of pyridine, which is a basic heterocyclic organic compound. Similar compounds like “methyl 2-(5-bromo-2-oxo-1,2-dihydropyridin-1-yl)acetate” and “ethyl 2-(5-bromo-2-oxo-1,2-dihydropyridin-1-yl)acetate” have been mentioned in the literature.

Molecular Structure Analysis

The molecular structure of this compound is likely to contain a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The bromo, oxo, cyanomethyl, and cyclopropylacetamide groups are likely to be attached to this ring.

Chemical Reactions Analysis

The chemical reactions of this compound are likely to involve the functional groups present in its structure. For instance, the bromo group might undergo nucleophilic substitution reactions, and the oxo group might participate in redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Similar compounds like “ethyl 2-(5-bromo-2-oxo-1,2-dihydropyridin-1-yl)acetate” have a molecular weight of 260.08.

Mechanism of Action

The mechanism of action of this compound is not clear without further context. It could potentially act as a ligand for certain receptors or enzymes, depending on its structure and the presence of functional groups.

Future Directions

The future research directions for this compound could involve studying its synthesis, properties, and potential applications. It could also be interesting to study its interactions with various biological targets.